Cas no 1351385-06-2 (3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester)
3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester
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- Inchi: 1S/C12H12BrN3O2/c1-8(2)18-12(17)9-3-4-11(10(13)5-9)16-6-14-15-7-16/h3-8H,1-2H3
- InChI Key: LVIVJJFYIUJIRU-UHFFFAOYSA-N
- SMILES: C(OC(C)C)(=O)C1=CC=C(N2C=NN=C2)C(Br)=C1
3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494973-1g |
Isopropyl3-bromo-4-(4H-1,2,4-triazol-4-yl)benzoate |
1351385-06-2 | 97% | 1g |
$366 | 2023-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD610908-1g |
Isopropyl 3-bromo-4-(4H-1,2,4-triazol-4-yl)benzoate |
1351385-06-2 | 97% | 1g |
¥2541.0 | 2023-04-10 |
3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester
Research Briefing on 3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester (CAS: 1351385-06-2)
3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester (CAS: 1351385-06-2) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its triazole and benzoic acid ester functionalities, has been investigated for its potential applications in various therapeutic areas, including oncology, infectious diseases, and inflammation. Recent studies have highlighted its role as a versatile intermediate in the synthesis of biologically active molecules and its potential as a pharmacophore in drug design.
The structural uniqueness of 3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester lies in its combination of a brominated aromatic ring and a triazole moiety, which are known to confer favorable pharmacokinetic and pharmacodynamic properties. The isopropyl ester group further enhances its lipophilicity, making it a promising candidate for improving drug delivery and bioavailability. Recent research has focused on optimizing its synthetic routes and exploring its interactions with biological targets, such as enzymes and receptors, to elucidate its mechanism of action.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of novel kinase inhibitors. The study revealed that modifications to the triazole ring could significantly enhance binding affinity to specific kinase domains, suggesting its potential in targeted cancer therapies. Additionally, computational docking studies have predicted favorable interactions with ATP-binding sites, further supporting its utility in kinase inhibitor development.
Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of derivatives derived from 3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester. The findings indicated that certain analogs exhibited potent activity against drug-resistant bacterial strains, including MRSA and Escherichia coli. These results underscore the compound's potential as a scaffold for developing new antibiotics to address the growing challenge of antimicrobial resistance.
Beyond its applications in drug discovery, 3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester has also been studied for its role in chemical biology. A 2022 paper in ACS Chemical Biology described its use as a probe to investigate protein-ligand interactions in cellular signaling pathways. The compound's ability to selectively label and track specific proteins has provided valuable insights into intracellular processes, paving the way for new diagnostic and therapeutic tools.
In conclusion, 3-Bromo-4-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester (CAS: 1351385-06-2) represents a multifaceted compound with broad applications in medicinal chemistry and chemical biology. Its structural features and biological activities make it a promising candidate for further research and development. Future studies should focus on optimizing its synthetic scalability, exploring additional therapeutic targets, and advancing its clinical potential. As the field continues to evolve, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics.
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